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Compound of Interest

Compound Name: SPARC (119-122) (mouse)

Cat. No.: B172745 Get Quote

This document provides detailed procedures for the safe and proper disposal of the

recombinant mouse protein fragment SPARC (119-122). The procedures outlined are based on

general laboratory biosafety guidelines for non-hazardous biological materials.[1][2][3][4][5] It is

imperative to consult and adhere to your institution's specific Environmental Health and Safety

(EHS) guidelines.

Risk Assessment and Classification
SPARC (119-122) is a peptide fragment of the full-length SPARC protein. As a recombinant

protein expressed in a laboratory setting, it is crucial to assess its potential hazards. For the

purpose of this document, SPARC (119-122) (mouse) is considered a non-hazardous

biological material. This classification assumes the protein is not expressed in or contaminated

with any biohazardous organisms (e.g., BSL-2 bacteria or viral vectors) and is not mixed with

hazardous chemicals.
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Waste Category Description Primary Disposal Method

Non-Hazardous Liquid Waste

Solutions containing SPARC

(119-122) in benign buffers

(e.g., PBS, Tris).

Inactivation followed by drain

disposal with copious amounts

of water, in accordance with

local regulations.[6]

Solid Waste (Non-Sharps)

Contaminated labware such as

gloves, tubes, and paper

towels.

Disposal in the appropriate

biohazardous waste stream.

Sharps Waste

Needles, syringes, pipette tips,

or any other sharp objects

contaminated with the protein.

Collection in a designated,

puncture-proof sharps

container for specialized

disposal.[6]

Chemically Hazardous Waste

SPARC (119-122) mixed with

hazardous chemicals (e.g.,

solvents, detergents).

Collection in a designated,

labeled hazardous waste

container for pickup by certified

hazardous waste personnel.[6]

Experimental Protocols for Inactivation of Non-
Hazardous Liquid Waste
Prior to drain disposal, inactivation of the protein solution is a critical step to denature the

biological material. Two common methods for protein inactivation are chemical inactivation and

heat inactivation.[6]

2.1. Chemical Inactivation Protocol

Preparation: Prepare a 10% bleach solution (sodium hypochlorite).

Inactivation: Add the 10% bleach solution to the protein solution to achieve a final bleach

concentration of at least 1%.

Incubation: Allow the mixture to stand for a minimum of 30 minutes to ensure complete

inactivation.[6]
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Neutralization (if required): If required by local regulations, neutralize the bleach solution with

a suitable quenching agent, such as sodium thiosulfate.

Disposal: Dispose of the inactivated solution down the drain with a large volume of running

water.[6]

2.2. Heat Inactivation Protocol

Preparation: Transfer the protein solution to a heat-resistant container.

Inactivation: Heat the solution to 100°C and maintain this temperature for at least 30

minutes.[6]

Cooling: Allow the solution to cool to room temperature.

Disposal: Dispose of the inactivated solution down the drain with a large volume of running

water.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of SPARC (119-122) (mouse) waste.
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Caption: Disposal workflow for SPARC (119-122) (mouse).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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